Cas no 1696269-29-0 (2-(dimethoxymethyl)cyclohexane-1,3-dione)

• Product Name: 2-(dimethoxymethyl)cyclohexane-1,3-dione
• CAS No: 1696269-29-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 6154249
• PubChem ID: 107430753
• Update Time: 2025-06-13

2-(dimethoxymethyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(dimethoxymethyl)cyclohexane-1,3-dione
• EN300-1127068
• 1696269-29-0

• Inchi： 1S/C9H14O4/c1-12-9(13-2)8-6(10)4-3-5-7(8)11/h8-9H,3-5H2,1-2H3
• InChI Key： RPEJRMSSXWUEJP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CCCC1=O)=O)OC

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-(dimethoxymethyl)cyclohexane-1,3-dione

Professional Introduction to 2-(dimethoxymethyl)cyclohexane-1,3-dione (CAS No. 1696269-29-0)

2-(dimethoxymethyl)cyclohexane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1696269-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This dione derivative, featuring a cyclohexane core substituted with two methoxymethyl groups and a 1,3-dione moiety, exhibits unique structural and functional properties that make it a promising candidate for various synthetic applications. The compound's molecular architecture, characterized by its rigid cyclohexane ring and electron-withdrawing dione functionality, contributes to its reactivity and potential utility in the design of novel bioactive molecules.

The synthesis of 2-(dimethoxymethyl)cyclohexane-1,3-dione involves sophisticated organic transformations that highlight the compound's synthetic versatility. The presence of the methoxymethyl groups enhances its compatibility with a range of chemical reactions, including nucleophilic additions and condensation reactions, which are pivotal in constructing more complex molecular frameworks. Researchers have leveraged these properties to explore its role in the development of advanced materials and pharmaceutical intermediates. The compound's stability under various reaction conditions further underscores its potential as a building block in synthetic chemistry.

In recent years, 2-(dimethoxymethyl)cyclohexane-1,3-dione has been studied for its potential applications in medicinal chemistry. The dione group, known for its ability to participate in Michael additions and other nucleophilic reactions, provides a versatile platform for the synthesis of heterocyclic compounds. These heterocycles are integral to many pharmacophores found in therapeutic agents. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors, making them attractive candidates for drug discovery programs targeting neurological disorders and inflammatory conditions.

The structural motif of 2-(dimethoxymethyl)cyclohexane-1,3-dione also finds relevance in the field of polymer science. Its rigid cyclohexane ring and functionalizable dione group allow for the incorporation into polymer backbones, leading to materials with enhanced thermal stability and mechanical strength. Such polymers are being explored for applications in high-performance coatings, adhesives, and specialty plastics. The methoxymethyl substituents further contribute to the material's compatibility with existing polymer systems, facilitating the development of hybrid materials with tailored properties.

Advances in computational chemistry have enabled researchers to predict the behavior of 2-(dimethoxymethyl)cyclohexane-1,3-dione in various environments with high accuracy. Molecular modeling studies have revealed insights into its interaction with biological targets and its potential role as an intermediate in multi-step synthetic pathways. These computational approaches are complemented by experimental investigations that validate theoretical predictions and provide empirical data on the compound's reactivity and functionality. Such interdisciplinary research is crucial for optimizing the use of this compound in both academic and industrial settings.

The industrial relevance of 2-(dimethoxymethyl)cyclohexane-1,3-dione is further highlighted by its incorporation into several patented processes. These patents cover its use as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The compound's ability to serve as a precursor for high-value products underscores its economic importance and reinforces its position as a key chemical entity in modern manufacturing processes. Companies specializing in fine chemicals are particularly interested in scaling up production methods for this compound to meet growing market demands.

Future research directions for 2-(dimethoxymethyl)cyclohexane-1,3-dione include exploring its role in green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic methods are being investigated as alternatives to traditional stoichiometric approaches, offering a more environmentally friendly pathway to this valuable intermediate. Such innovations align with global trends toward sustainable chemical practices and highlight the compound's adaptability to evolving regulatory requirements.

The versatility of 2-(dimethoxymethyl)cyclohexane-1,3-dione extends beyond traditional organic synthesis into emerging fields such as nanotechnology and biomedicine. Researchers are exploring its potential use as a crosslinking agent for hydrogels or as a component in drug delivery systems. Its ability to form stable complexes with other molecules makes it an attractive candidate for developing targeted therapies that enhance drug efficacy while reducing side effects. These applications underscore the compound's broad utility across multiple scientific disciplines.

In conclusion,2-(dimethoxymethyl)cyclohexane-1,3-dione (CAS No. 1696269-29-0) represents a fascinating example of how structural complexity can be leveraged to create compounds with diverse applications. Its unique combination of reactivity and stability positions it as a valuable tool in pharmaceutical research, material science, and industrial manufacturing. As scientific understanding continues to evolve,this compound will undoubtedly play an increasingly important role in advancing chemical innovation across numerous sectors.